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An In-Depth Technical Guide to the Molecular Structure and Application of 1,1-Dioxo-
thiomorpholine-4-carbonyl Chloride

Abstract

1,1-Dioxo-thiomorpholine-4-carbonyl Chloride (CAS No: 39093-77-1) is a bifunctional
synthetic intermediate of significant interest to the pharmaceutical and agrochemical industries.
[1][2] This guide provides a detailed examination of its molecular architecture, physicochemical
properties, and core reactivity profile. The molecule integrates a thiomorpholine 1,1-dioxide
core—a metabolically robust, polar scaffold—with a highly reactive N-acyl chloride handle. This
unique combination makes it a valuable building block for introducing the sulfonyl-heterocycle
motif into complex molecules, particularly in the synthesis of novel sulfonylurea analogues and
other targeted therapeutic agents.[3][4] We will explore its structural elucidation through
spectroscopic methods, validated synthetic protocols, and its strategic application in modern
drug discovery.

Introduction to a Privileged Scaffold
The Thiomorpholine Moiety in Medicinal Chemistry

The thiomorpholine ring system is a "privileged scaffold,” a molecular framework that is capable
of binding to multiple biological targets.[5][6] As a saturated heterocycle, it offers a three-
dimensional geometry that is often advantageous for achieving specific receptor interactions
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compared to flat aromatic systems. Replacing the oxygen of the more common morpholine ring
with sulfur increases lipophilicity and can introduce unique metabolic pathways, sometimes
acting as a "soft spot" for controlled oxidation.[7] This versatility has led to the incorporation of
thiomorpholine derivatives in compounds targeting a wide array of conditions, including cancer,
inflammation, diabetes, and infectious diseases.[5][6]

Significance of the Sulfone and Acyl Chloride
Functionalities

The molecular structure of the titte compound is distinguished by two key functional groups that
dictate its utility:

e The 1,1-Dioxide (Sulfone): The oxidation of the thioether in the thiomorpholine ring to a
sulfone group (SO2) dramatically alters the molecule's properties. This transformation
increases polarity, enhances hydrogen bond accepting capability, and significantly improves
metabolic stability by preventing the S-oxidation often observed in vivo.[8] The strongly
electron-withdrawing nature of the sulfone group also influences the electronic character of
the entire ring system.

e The 4-Carbonyl Chloride (Acyl Chloride): The acyl chloride group is a powerful and versatile
electrophile. Its high reactivity allows for efficient coupling with a vast range of nucleophiles,
such as amines, alcohols, and thiols, to form stable amide, ester, and thioester linkages,
respectively. This functionality serves as the primary reactive handle for incorporating the
entire 1,1-dioxo-thiomorpholine scaffold into a larger target molecule.[9]

Elucidation of the Molecular Structure
Core Heterocyclic System and Conformational Analysis

The core of the molecule is the 1,1-dioxo-thiomorpholine, also named 1,4-thiazinane 1,1-
dioxide. Structural studies on analogous six-membered saturated heterocycles confirm that the
ring adopts a stable chair conformation to minimize steric and torsional strain.[7] The bulky
sulfone group and the N-acyl chloride substituent will occupy positions that optimize this low-
energy state. While definitive crystal structure data for the title compound is not publicly
available, X-ray diffraction studies on related morpholine and thiomorpholine derivatives
consistently show this chair geometry.[7][10]
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Physicochemical Properties

The fundamental properties of 1,1-Dioxo-thiomorpholine-4-carbonyl Chloride are
summarized below, providing a baseline for its handling, storage, and reaction setup.

Property Value Source(s)
CAS Number 39093-77-1 [1][2][11]
Molecular Formula CsHsCINOsS [1][11][12]
Molecular Weight 197.64 g/mol [1][11][12]

1,1-dioxo-1,4-thiazinane-4-
IUPAC Name ) [1]
carbonyl chloride

Physical Form Solid

Purity Typically =295% [12]

N Inert atmosphere, store in
Storage Conditions
freezer, under -20°C

Synthetic Pathways and Rationale

The synthesis of 1,1-Dioxo-thiomorpholine-4-carbonyl Chloride is a multi-step process that
leverages established transformations in heterocyclic and sulfur chemistry. The overall strategy
involves the formation and subsequent functionalization of the thiomorpholine ring.

Retrosynthetic Strategy

A logical retrosynthetic analysis breaks the target molecule down into simpler, commercially
available precursors. The primary disconnection is at the N-acyl chloride bond, pointing to
Thiomorpholine 1,1-Dioxide as the key precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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